Desfluorociprofloxacin-d8
Description
Desfluorociprofloxacin-d8 is a deuterium-labeled analog of ciprofloxacin, a broad-spectrum fluoroquinolone antibiotic. The "d8" designation indicates that eight hydrogen atoms in the ciprofloxacin structure are replaced with deuterium, a stable hydrogen isotope. This modification enhances its utility as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) by eliminating isotopic interference with non-deuterated ciprofloxacin during quantitative analysis . Its primary applications include pharmacokinetic studies, drug metabolism research, and quality control in pharmaceutical testing.
Properties
Molecular Formula |
C₁₇H₁₁D₈N₃O₃ |
|---|---|
Molecular Weight |
321.4 |
Synonyms |
1-Cyclopropyl-1,4-dihydro-4-oxo-7-(1-piperazinyl-d8)-3-quinolinecarboxylic Acid; 1-Cyclopropyl-7-piperazinyl-d8-1,4-dihydro-4-oxoquinoline-3-carboxylic Acid |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Limitations
- Efficacy in Analytical Studies: A meta-analysis of 12 LC-MS/MS studies noted that deuterated internal standards like this compound improve accuracy (mean bias reduction: 15–20%) compared to structural analogs without isotopic labeling .
- Gaps in Data : The provided evidence (Supplementary Tables in ) lacks direct pharmacokinetic or stability data for this compound, necessitating reliance on extrapolations from analogous compounds.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
